Cas no 439902-04-2 (1H-Pyrazole-1-aceticacid, 4,5-diamino-)

1H-Pyrazole-1-aceticacid, 4,5-diamino- structure
439902-04-2 structure
Product Name:1H-Pyrazole-1-aceticacid, 4,5-diamino-
CAS No:439902-04-2
MF:C5H8N4O2
MW:156.14262008667
CID:327273
PubChem ID:17957651
Update Time:2025-04-19

1H-Pyrazole-1-aceticacid, 4,5-diamino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-aceticacid, 4,5-diamino-
    • 1H-Pyrazole-1-aceticacid,4,5-diamino-(9CI)
    • 2-(4,5-diaminopyrazol-1-yl)acetic acid
    • 4,5-diamino-1H-Pyrazole-1-acetic acid
    • 1H-Pyrazole-1-aceticacid,4,5-diamino
    • FT-0718012
    • 439902-04-2
    • (4,5-Diamino-1H-pyrazol-1-yl)acetic acid
    • DTXSID00591741
    • 2-(4,5-Diamino-1H-pyrazol-1-yl)acetic acid
    • SCHEMBL1803279
    • Inchi: 1S/C5H8N4O2/c6-3-1-8-9(5(3)7)2-4(10)11/h1H,2,6-7H2,(H,10,11)
    • InChI Key: NVLQHNVHEXFERZ-UHFFFAOYSA-N
    • SMILES: OC(CN1C(=C(C=N1)N)N)=O

Computed Properties

  • Exact Mass: 156.06500
  • Monoisotopic Mass: 156.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.16000
  • LogP: 0.29450
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